2-Chloro-4-cyano-6-fluoro-n-(2-((1r,2r)-2-fluorocyclopropanecarboxamido)pyridin-4-yl)benzamide
Overview
Description
The compound “2-Chloro-4-cyano-6-fluoro-n-(2-((1r,2r)-2-fluorocyclopropanecarboxamido)pyridin-4-yl)benzamide” is a complex organic molecule that contains several functional groups, including a cyano group (-CN), a fluoro group (-F), a carboxamide group (-CONH2), and a pyridinyl group (a nitrogen-containing aromatic ring). The presence of these functional groups suggests that this compound could have interesting chemical properties and potential applications in various fields .
Scientific Research Applications
Synthesis and Characterization
- The compound has been synthesized using different techniques like FT-IR, NMR, and X-ray diffraction, indicating its potential use in chemical research and development. Additionally, computational chemistry methods have been applied to investigate its properties, suggesting its significance in theoretical chemistry studies (Jayarajan et al., 2019).
Optical and Electrooptical Properties
- A study on laterally substituted derivatives of similar compounds has revealed their potential in electrooptical applications. The introduction of substituents like fluorine and chlorine into the compounds has shown to produce new series of low-melting esters with significant nematic ranges, making them useful in electrooptical fields (Gray & Kelly, 1981).
Colorimetric Sensing
- Derivatives of the compound have been used in colorimetric sensing of fluoride anions. The sensitivity of these compounds to fluoride ions and their drastic color transition from colorless to black in the presence of fluoride ions highlight their potential in environmental monitoring and analytical chemistry (Younes et al., 2020).
Potential in Drug Synthesis
- The compound's structure has been instrumental in the synthesis of key pharmaceutical intermediates, indicating its utility in the pharmaceutical industry. Its role in facilitating the synthesis of complex drug molecules showcases its importance in medicinal chemistry (Wang et al., 2006).
Mechanism of Action
Target of Action
The primary target of 2-Chloro-4-cyano-6-fluoro-n-(2-((1r,2r)-2-fluorocyclopropanecarboxamido)pyridin-4-yl)benzamide is the JAK/STAT signaling pathway . This pathway plays a crucial role in transmitting information from chemical signals outside the cell, through the cell membrane, and into gene promoters on the DNA in the cell nucleus, which causes DNA transcription and activity in the cell.
Biochemical Pathways
The compound affects the JAK/STAT signaling pathway , which is involved in many biological processes, including immune response, cell growth, and apoptosis. By modulating this pathway, the compound could potentially influence these processes, leading to downstream effects on cellular function and overall health.
Result of Action
The molecular and cellular effects of the compound’s action would depend on its specific interactions with the JAK/STAT pathway . These effects could range from changes in immune response to alterations in cell growth and survival.
Action Environment
Environmental factors such as temperature, pH, and the presence of other molecules could influence the compound’s action, efficacy, and stability. For instance, the compound is recommended to be stored in a dry environment, under -20°C , suggesting that it may be sensitive to moisture and temperature.
properties
IUPAC Name |
2-chloro-4-cyano-6-fluoro-N-[2-[[(1R,2R)-2-fluorocyclopropanecarbonyl]amino]pyridin-4-yl]benzamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H11ClF2N4O2/c18-11-3-8(7-21)4-13(20)15(11)17(26)23-9-1-2-22-14(5-9)24-16(25)10-6-12(10)19/h1-5,10,12H,6H2,(H2,22,23,24,25,26)/t10-,12+/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NKALKXMQBFLGQI-CMPLNLGQSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C1F)C(=O)NC2=NC=CC(=C2)NC(=O)C3=C(C=C(C=C3Cl)C#N)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@@H]([C@@H]1F)C(=O)NC2=NC=CC(=C2)NC(=O)C3=C(C=C(C=C3Cl)C#N)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H11ClF2N4O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.7 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-4-cyano-6-fluoro-n-(2-((1r,2r)-2-fluorocyclopropanecarboxamido)pyridin-4-yl)benzamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.